
4'-Chloro-2'-fluoroacetophenone molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Chloro-2'-fluoroacetophenone

Cat. No.: B064128 Get Quote

Technical Guide: 4'-Chloro-2'-
fluoroacetophenone
Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth overview of the fundamental molecular properties of 4'-Chloro-2'-
fluoroacetophenone, a compound relevant in organic synthesis and medicinal chemistry.

Molecular and Physical Data Summary
The key quantitative data for 4'-Chloro-2'-fluoroacetophenone are summarized in the table

below. This information is critical for experimental design, stoichiometric calculations, and

analytical characterization.

Property Value References

Molecular Formula C₈H₆ClFO [1][2][3]

Molecular Weight 172.58 g/mol [1][2]

CAS Number 175711-83-8 [1][3]
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Detailed experimental protocols for the synthesis or specific analytical quantification of 4'-
Chloro-2'-fluoroacetophenone are not broadly available in public literature. However, it is

known to be used as a reagent in the synthesis of other complex molecules. For instance, it is

utilized in the preparation of aminoazabenzimidazoles, which have shown potential as orally

active antimalarial agents, and in the synthesis of the JAK2 inhibitor, LY2784544.[4] The

synthesis of such derivative compounds would follow standard organic chemistry reaction

protocols, such as nucleophilic substitution or condensation reactions, depending on the

desired product.

Logical Relationship of Molecular Properties
The following diagram illustrates the logical flow from the compound's nomenclature to its

fundamental molecular properties.

Figure 1. Derivation of Molecular Properties
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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